Cas no 799812-62-7 (azanium,[(E,2S,3R)-2-(dodecanoylamino)-3-hydroxyoctadec-4-enyl] hydrogen phosphate)

• Product Name: azanium,[(E,2S,3R)-2-(dodecanoylamino)-3-hydroxyoctadec-4-enyl] hydrogen phosphate
• CAS No: 799812-62-7
• MF: C₃₀H₆₃N₂O₆P
• MW: 578.804790735245
• CID: 3161734
• PubChem ID: 5283579
• Update Time: 2025-04-21

azanium,[(E,2S,3R)-2-(dodecanoylamino)-3-hydroxyoctadec-4-enyl] hydrogen phosphate Chemical and Physical Properties

Names and Identifiers

• azanium,[(E,2S,3R)-2-(dodecanoylamino)-3-hydroxyoctadec-4-enyl] hydrogen phosphate
• C12 Ceramide-1-Phosphate (d18:1/12:0), N-lauroyl-ceramide-1-phosphate (ammonium salt), powder
• AC1NR2LP
• N-lauroyl-ceramide-1-Phosphate (ammonium salt)
• DTXSID80415279
• 799812-62-7
• azanium;[(E,2S,3R)-2-(dodecanoylamino)-3-hydroxyoctadec-4-enyl] hydrogen phosphate

• MDL： MFCD22416871
• Inchi： 1S/C30H60NO6P.H3N/c1-3-5-7-9-11-13-14-15-16-18-19-21-23-25-29(32)28(27-37-38(34,35)36)31-30(33)26-24-22-20-17-12-10-8-6-4-2;/h23,25,28-29,32H,3-22,24,26-27H2,1-2H3,(H,31,33)(H2,34,35,36);1H3/b25-23+;/t28-,29+;/m0./s1
• InChI Key： BZXZJNUBNUWPEQ-GMVBIGKRSA-N
• SMILES： P(=O)([O-])(O)OC[C@@H]([C@@H](/C=C/CCCCCCCCCCCCC)O)NC(CCCCCCCCCCC)=O.[NH4+]

Computed Properties

• Exact Mass: 578.44237473g/mol
• Monoisotopic Mass: 578.44237473g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 39
• Rotatable Bond Count: 29
• Complexity: 607
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 120Ų

azanium,[(E,2S,3R)-2-(dodecanoylamino)-3-hydroxyoctadec-4-enyl] hydrogen phosphate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Sphingolipids Phosphosphingolipids